(Benzylsulfanyl)(tributyl)stannane

• CAS No.: 23728-85-0
• Molecular Formula: C19H34SSn
• Molecular Weight: 413.3 g/mol
• IUPAC Name: benzylsulfanyl(tributyl)stannane
• InChI: InChI=1S/C7H8S.3C4H9.Sn/c8-6-7-4-2-1-3-5-7;3*1-3-4-2;/h1-5,8H,6H2;3*1,3-4H2,2H3;/q;;;;+1/p-1
• InChI Key: DWZDMTKSHGBFKM-UHFFFAOYSA-M
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)SCC1=CC=CC=C1

Description

(Benzylsulfanyl)(tributyl)stannane is a useful research compound. Its molecular formula is C19H34SSn and its molecular weight is 413.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

]undec-7-ene (DBU) is added dropwise at 20° C., under argon, to a solution of benzenemethanethiol (11.72 ml; 100.0 mmol) in anhydrous DMF (20.0 ml). After 0.5 hour at 20° C., the reaction mixture is cooled to 0° C. and tributyltin chloride is added dropwise. The mixture is allowed to warm to room temperature and stirring is continued for 5 hours. The reaction mixture is taken up in pentane (400 ml), washed with water (3×300 ml) and brine (100 ml), washed with sodium sulphate, filtered and then concentrated under reduced pressure. 39.0 g of tributyl[(phenylmethyl)thio]stannane are obtained in the form of a colourless oil, which is used without further purification in the following step.